Cas no 280-98-8 (3,9-diazabicyclo3.3.1nonane)

• Product Name: 3,9-diazabicyclo3.3.1nonane
• CAS No: 280-98-8
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD19217450
• CID: 4778801
• PubChem ID: 21266863
• Update Time: 2026-02-27

3,9-diazabicyclo3.3.1nonane Chemical and Physical Properties

Names and Identifiers

• 3,9-diazabicyclo[3.3.1]nonane
• SB36356
• 3,9-diazabicyclo3.3.1nonane

• MDL： MFCD19217450
• Inchi： 1S/C7H14N2/c1-2-6-4-8-5-7(3-1)9-6/h6-9H,1-5H2
• InChI Key： PJDJTXWCVQUXKZ-UHFFFAOYSA-N
• SMILES： N1C2CNCC1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 93.1
• XLogP3: 0.1
• Topological Polar Surface Area: 24.1

Additional information on 3,9-diazabicyclo3.3.1nonane

Professional Introduction to Compound with CAS No. 280-98-8 and Product Name 3,9-Diazabicyclo[3.3.1]nonane

Compound with the CAS number 280-98-8 and the product name 3,9-Diazabicyclo[3.3.1]nonane represents a significant advancement in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's rigid bicyclic framework, characterized by a nine-membered ring system containing two nitrogen atoms, makes it a promising candidate for designing novel bioactive molecules.

The 3,9-Diazabicyclo[3.3.1]nonane structure is distinguished by its high degree of conformational rigidity, which is attributed to the fused cyclopropane and cyclopentane rings. This rigidity is crucial for maintaining the stability of the compound during biological interactions, making it an attractive scaffold for medicinal chemists. The presence of two nitrogen atoms at specific positions within the ring system enhances its potential as a ligand for various biological targets, including enzymes and receptors.

Recent studies have highlighted the importance of 3,9-Diazabicyclo[3.3.1]nonane in the development of small-molecule inhibitors for therapeutic applications. Its structural motif has been explored in the design of compounds targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with specific amino acid residues in target proteins has been demonstrated through computational modeling and experimental validation. These interactions are believed to modulate the activity of key enzymes involved in disease pathogenesis.

In addition to its applications in neurology, 3,9-Diazabicyclo[3.3.1]nonane has shown promise in the treatment of inflammatory diseases. Research indicates that derivatives of this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme pivotal in the production of pro-inflammatory mediators. By targeting COX-2, these derivatives offer a potential therapeutic strategy for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3,9-Diazabicyclo[3.3.1]nonane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cyclizations and stereoselective transformations, have been employed to construct the complex bicyclic framework efficiently. The synthesis process also emphasizes green chemistry principles to minimize environmental impact, aligning with contemporary pharmaceutical industry standards.

Biological evaluation of 3,9-Diazabicyclo[3.3.1]nonane has revealed its potential as a lead compound for further derivatization and optimization. Structure-activity relationship (SAR) studies have been conducted to identify key pharmacophoric elements responsible for its bioactivity. These studies have guided the development of analogs with enhanced potency and selectivity, reducing off-target effects and improving overall therapeutic efficacy.

The pharmacokinetic properties of 3,9-Diazabicyclo[3.3.1]nonane are another critical aspect under investigation. Preliminary data suggest that the compound exhibits favorable solubility and metabolic stability, which are essential for its absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it a promising candidate for further clinical development if additional studies confirm its safety and efficacy.

Future research directions include exploring the use of 3,9-Diazabicyclo[3.3.1]nonane as a scaffold for drug discovery in other therapeutic areas, such as oncology and infectious diseases. Its unique structural features offer versatility in designing molecules that can interact with diverse biological targets. Collaborative efforts between synthetic chemists and biologists are expected to yield novel compounds with significant therapeutic value.

The growing interest in 3,9-Diazabicyclo[3.3.1]nonane underscores its importance as a versatile building block in medicinal chemistry. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics that address unmet medical needs across multiple disease indications.